- Macrocyclic compounds that inhibit Mcl-1 protein and their preparation, World Intellectual Property Organization, , ,
Cas no 930783-25-8 ((9aS)-1,6,7,8,9,9a-hexahydropyrazino[2,1-c][1,4]oxazin-4-one)
![(9aS)-1,6,7,8,9,9a-hexahydropyrazino[2,1-c][1,4]oxazin-4-one structure](https://ossimg.kuujia.com/scimg/931000/930783-25-8x500.png)
930783-25-8 structure
Product Name:(9aS)-1,6,7,8,9,9a-hexahydropyrazino[2,1-c][1,4]oxazin-4-one
CAS No:930783-25-8
MF:C7H12N2O2
MW:156.182381629944
MDL:MFCD27956939
CID:4660046
PubChem ID:16124477
Update Time:2024-10-26
(9aS)-1,6,7,8,9,9a-hexahydropyrazino[2,1-c][1,4]oxazin-4-one Chemical and Physical Properties
Names and Identifiers
-
- (9AS)-Hexahydropyrazino-[2,1-c][1,4]oxazin-4(3H)-one
- (9aS)-1,6,7,8,9,9a-hexahydropyrazino[2,1-c][1,4]oxazin-4-one
- (S)-Hexahydropyrazino[2,1-c][1,4]oxazin-4(3H)-one
- (9aS)-Hexahydropyrazino[2,1-c][1,4]oxazin-4(3H)-one
- (S)-Hexahydro-pyrazino[2,1-c][1,4]oxazin-4-one
- P14194
- (9aS)-octahydropiperazino[2,1-c]morpholin-4-one
- (9aS)-Hexahydropyrazino[2,1-c][1,4]oxazin-4(3H)-one (ACI)
- SCHEMBL3762022
- 930783-25-8
- MTCWTJKARNZOLR-LURJTMIESA-N
- CS-0055454
-
- MDL： MFCD27956939
- Inchi： 1S/C7H12N2O2/c10-7-5-11-4-6-3-8-1-2-9(6)7/h6,8H,1-5H2/t6-/m0/s1
- InChI Key： MTCWTJKARNZOLR-LURJTMIESA-N
- SMILES： O1CC(N2CCNC[C@H]2C1)=O
Computed Properties
- Exact Mass: 156.089877630g/mol
- Monoisotopic Mass: 156.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.2
- Topological Polar Surface Area: 41.6
(9aS)-1,6,7,8,9,9a-hexahydropyrazino[2,1-c][1,4]oxazin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A099002683-1g |
(9AS)-Hexahydropyrazino-[2,1-c][1,4]oxazin-4(3H)-one |
930783-25-8 | 95% | 1g |
$1761.21 | 2023-08-31 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 53R0232-1g |
(S)-Hexahydro-pyrazino[2,1-c][1,4]oxazin-4-one |
930783-25-8 | 97% | 1g |
24423.62CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 53R0232-5g |
(S)-Hexahydro-pyrazino[2,1-c][1,4]oxazin-4-one |
930783-25-8 | 97% | 5g |
83786.59CNY | 2021-05-07 | |
| Chemenu | CM335199-100mg |
(S)-Hexahydropyrazino[2,1-c][1,4]oxazin-4(3H)-one |
930783-25-8 | 95%+ | 100mg |
$1252 | 2021-08-18 | |
| Chemenu | CM335199-250mg |
(S)-Hexahydropyrazino[2,1-c][1,4]oxazin-4(3H)-one |
930783-25-8 | 95%+ | 250mg |
$2012 | 2021-08-18 | |
| Chemenu | CM335199-1g |
(S)-Hexahydropyrazino[2,1-c][1,4]oxazin-4(3H)-one |
930783-25-8 | 95%+ | 1g |
$1418 | 2024-07-19 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FB01303-5g |
(S)-hexahydropyrazino[2,1-c][1,4]oxazin-4(3H)-one |
930783-25-8 | 95% | 5g |
$3300 | 2023-09-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 53R0232-1g |
(S)-Hexahydro-pyrazino[2,1-c][1,4]oxazin-4-one |
930783-25-8 | 97% | 1g |
¥16438.61 | 2025-04-11 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 53R0232-5g |
(S)-Hexahydro-pyrazino[2,1-c][1,4]oxazin-4-one |
930783-25-8 | 97% | 5g |
¥60158.31 | 2025-04-11 | |
| eNovation Chemicals LLC | Y1293824-1g |
(S)-Hexahydro-pyrazino[2,1-c][1,4]oxazin-4-one |
930783-25-8 | 95% | 1g |
$2105 | 2024-07-28 |
(9aS)-1,6,7,8,9,9a-hexahydropyrazino[2,1-c][1,4]oxazin-4-one Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Acetic acid , Hydrogen Catalysts: Palladium Solvents: Methanol , Ethyl acetate ; 3.5 h, 40 psi, rt; overnight, 40 psi, rt
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Formic acid , Ammonium formate Catalysts: Palladium Solvents: Ethanol ; 5 min, 120 °C
Reference
- Azetidine compounds as neurokinin receptor antagonists, their preparation, pharmaceutical compositions, and use in therapy, World Intellectual Property Organization, , ,
Production Method 3
Reaction Conditions
Reference
- Substituted azetidine compounds of formula (i) useful in the treatment of functional gastrointestinal disorders, ibs, and functional dyspepsia, United States, , ,
Production Method 4
Reaction Conditions
Reference
- Pharmaceutical composition for resisting cell proliferation and its application, China, , ,
(9aS)-1,6,7,8,9,9a-hexahydropyrazino[2,1-c][1,4]oxazin-4-one Raw materials
- Phenylmethyl (9aS)-hexahydro-4-oxopyrazino[2,1-c][1,4]oxazine-8(1H)-carboxylate
- (9aS)-Hexahydro-8-(phenylmethyl)pyrazino[2,1-c][1,4]oxazin-4(3H)-one
(9aS)-1,6,7,8,9,9a-hexahydropyrazino[2,1-c][1,4]oxazin-4-one Preparation Products
(9aS)-1,6,7,8,9,9a-hexahydropyrazino[2,1-c][1,4]oxazin-4-one Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
930783-25-8 ((9aS)-1,6,7,8,9,9a-hexahydropyrazino[2,1-c][1,4]oxazin-4-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier
CN Supplier
Reagent
